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Compound of Interest

Compound Name: Dota-NI-fapi-04

Cat. No.: B15610406

Introduction

Fibroblast Activation Protein (FAP), a cell surface protein, is significantly overexpressed on
cancer-associated fibroblasts (CAFs) within the tumor microenvironment of a vast majority of
epithelial tumors, while its presence in healthy tissues is limited.[1][2] This differential
expression makes FAP an excellent target for diagnostic imaging and targeted therapy.
Quinoline-based FAP inhibitors (FAPI), such as [68Ga]Ga-DOTA-FAPI-04, have been
extensively studied and demonstrate high binding affinity and rapid blood clearance.[2]

To further enhance clinical utility, particularly for therapeutic applications, improving tumor
uptake and retention is crucial.[2] [68Ga]Ga-Dota-NI-fapi-04 is a novel, next-generation FAP-
targeted radiotracer that incorporates a nitroimidazole (NI) moiety.[3][4] This addition is
designed to leverage tumor hypoxia; the nitroimidazole component is reduced and trapped
intracellularly under hypoxic conditions, leading to significantly improved tumor accumulation
and prolonged residence time compared to previous FAPI tracers.[2][4]

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals on the use of [68Ga]Ga-Dota-NI-fapi-04 for PET/CT

imaging.

Mechanism of Action

The mechanism of [68Ga]Ga-Dota-NI-fapi-04 is twofold. The FAPI-04 component of the
molecule targets and binds with high affinity to FAP expressed on the surface of CAFs.[1]
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Concurrently, the nitroimidazole moiety acts as a hypoxia-sensitive agent. In the low-oxygen
environment characteristic of many solid tumors, the nitroimidazole group undergoes reduction
and becomes covalently bound to intracellular macromolecules, effectively trapping the
radiotracer within the hypoxic tumor cells. This dual mechanism leads to higher and more
sustained tumor uptake, which is positively correlated with the expression of Hypoxia-Inducible
Factor 1-alpha (HIF-10).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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